Cas no 2228300-02-3 (3-methylidene-4-(methylsulfanyl)butan-1-amine)

• Product Name: 3-methylidene-4-(methylsulfanyl)butan-1-amine
• CAS No: 2228300-02-3
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6419974
• PubChem ID: 165980048
• Update Time: 2025-11-01

3-methylidene-4-(methylsulfanyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methylidene-4-(methylsulfanyl)butan-1-amine
• EN300-1767754
• 2228300-02-3

• Inchi： 1S/C6H13NS/c1-6(3-4-7)5-8-2/h1,3-5,7H2,2H3
• InChI Key： VCNBRQIXJXLDIR-UHFFFAOYSA-N
• SMILES： S(C)CC(=C)CCN

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-methylidene-4-(methylsulfanyl)butan-1-amine

Introduction to 3-methylidene-4-(methylsulfanyl)butan-1-amine (CAS No: 2228300-02-3)

3-methylidene-4-(methylsulfanyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228300-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a methylidene group and a methylsulfanyl substituent, presents intriguing possibilities for its application in the development of novel bioactive molecules. The presence of these functional groups not only imparts distinct chemical properties but also opens up avenues for exploration in medicinal chemistry, particularly in the design of molecules with potential therapeutic relevance.

The structure of 3-methylidene-4-(methylsulfanyl)butan-1-amine can be described as a branched aliphatic amine derivative, where the methylidene group (–=CH–) at the third carbon position introduces a degree of unsaturation, while the methylsulfanyl group (–SCH₃) at the fourth carbon adds a sulfur-containing moiety. This combination of functionalities makes the compound a versatile intermediate for further chemical transformations, enabling the synthesis of more complex structures. The amine functionality at the first carbon further enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfur-containing heterocycles and amine derivatives. The methylsulfanyl group, in particular, has been associated with various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This has prompted researchers to investigate compounds incorporating such motifs as potential leads for drug discovery. The 3-methylidene-4-(methylsulfanyl)butan-1-amine structure, with its unique combination of functional groups, aligns well with this trend and may serve as a precursor for designing novel therapeutic agents.

One of the most compelling aspects of 3-methylidene-4-(methylsulfanyl)butan-1-amine is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. Inhibiting specific kinases has become a major focus in drug development, and many successful drugs on the market are kinase inhibitors. The structural features of this compound make it an attractive candidate for designing kinase inhibitors due to its ability to interact with specific pockets on the kinase enzyme. Furthermore, the presence of both unsaturated and sulfur-containing groups provides opportunities for hydrogen bonding and hydrophobic interactions, which are critical for enzyme-inhibitor binding.

Recent advancements in computational chemistry have also facilitated the exploration of such compounds. Molecular modeling studies have shown that 3-methylidene-4-(methylsulfanyl)butan-1-amine can potentially bind to ATP-binding sites on kinases, suggesting its utility as an inhibitor. These studies have been instrumental in predicting binding affinities and optimizing molecular structures to enhance potency. Additionally, virtual screening techniques have been employed to identify potential drug-like analogs of this compound, further expanding its pharmacological applications.

The synthesis of 3-methylidene-4-(methylsulfanyl)butan-1-amine presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes. For instance, catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been utilized to construct key functional groups efficiently. These advances not only improve synthetic accessibility but also reduce costs associated with production.

The biological evaluation of 3-methylidene-4-(methylsulfanyl)butan-1-amine has begun to reveal its potential as a bioactive molecule. In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, suggesting its therapeutic promise. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at moderate doses, which is encouraging for further development. However, more comprehensive pharmacokinetic and safety studies are necessary before it can be considered for clinical trials.

The future direction of research on 3-methylidene-4-(methylsulfanyl)butan-1-amine is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its potency while minimizing side effects. Additionally, exploring new synthetic routes could further improve production efficiency and scalability. Collaborations between academic institutions and pharmaceutical companies may also play a crucial role in advancing this research from bench to bedside.

In conclusion,3-methylidene-4-(methylsulfanyl)butan-1-amine (CAS No: 2228300-02-3) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, particularly kinase inhibitors. With ongoing advancements in synthetic chemistry and computational biology, this compound holds great promise for addressing unmet medical needs in the future.